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Compound of Interest

Compound Name: Ethyl stearate-d35

Cat. No.: B572381 Get Quote

In-Depth Technical Guide: Ethyl Stearate-d35
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl Stearate-d35, a deuterated

form of ethyl stearate. This document is intended to be a valuable resource for professionals in

research, scientific, and drug development fields, offering detailed data and insights into its

properties and potential applications.

Core Compound Information
Ethyl stearate-d35 is a stable isotope-labeled version of ethyl stearate, where 35 hydrogen

atoms on the stearic acid backbone have been replaced by deuterium atoms. This isotopic

labeling makes it a powerful tool in various research applications, particularly in mass

spectrometry-based studies for tracing and quantification.

Table 1: Quantitative Data Summary for Ethyl Stearate-d35
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Parameter Value

CAS Number
Not explicitly found in search results. A specific

supplier should be consulted for this information.

Molecular Formula C₂₀H₅D₃₅O₂

Molecular Weight Approximately 347.88 g/mol

Appearance
Expected to be a white to off-white solid at room

temperature

Note: The molecular weight is calculated based on the substitution of 35 hydrogen atoms with

deuterium. The exact mass may vary slightly depending on the isotopic purity.

Physicochemical Properties
The physical and chemical properties of ethyl stearate-d35 are expected to be very similar to

those of its non-deuterated counterpart, ethyl stearate. However, the increased mass due to

deuterium substitution can lead to slight differences in properties such as density, boiling point,

and retention time in chromatographic separations.

Table 2: Comparison of Physicochemical Properties

Property Ethyl Stearate
Ethyl Stearate-d35
(Predicted)

Molecular Weight 312.53 g/mol ~347.88 g/mol

Melting Point 34-38 °C Similar to ethyl stearate

Boiling Point 213-215 °C at 15 mmHg
Slightly higher than ethyl

stearate

Solubility
Insoluble in water; soluble in

organic solvents
Similar to ethyl stearate

Applications in Research and Drug Development
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The primary utility of ethyl stearate-d35 lies in its application as an internal standard for

quantitative analysis and as a tracer in metabolic studies.

Internal Standard: In bioanalytical methods, such as liquid chromatography-mass

spectrometry (LC-MS), ethyl stearate-d35 can be used as an internal standard for the

accurate quantification of endogenous or administered ethyl stearate. Its chemical similarity

ensures it behaves similarly during sample preparation and analysis, while its distinct mass

allows for its separate detection from the non-labeled analyte.

Metabolic Tracer: Deuterium-labeled compounds are valuable tools for studying the

metabolic fate of molecules in biological systems. Ethyl stearate-d35 can be administered

to cells or organisms to trace the absorption, distribution, metabolism, and excretion (ADME)

of stearic acid and its ethyl ester. This is particularly relevant in lipid metabolism research.

Experimental Protocols
While specific experimental protocols for ethyl stearate-d35 are not readily available in the

public domain and are often developed in-house by research laboratories, a general workflow

for its use as an internal standard in a quantitative LC-MS/MS assay is outlined below.

Diagram 1: General Workflow for Quantitative Analysis using Ethyl Stearate-d35
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Caption: General workflow for a quantitative bioanalytical assay using ethyl stearate-d35.
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Methodology for the above workflow:

Standard and Sample Preparation:

Prepare a stock solution of ethyl stearate-d35 in a suitable organic solvent (e.g.,

methanol or acetonitrile).

Prepare a series of calibration standards by spiking known concentrations of non-labeled

ethyl stearate into a blank biological matrix.

Add a fixed concentration of the ethyl stearate-d35 internal standard solution to all

calibration standards, quality control samples, and unknown samples.

Extraction:

Perform a protein precipitation or a liquid-liquid extraction to remove proteins and other

interfering substances. For example, add acetonitrile to plasma samples, vortex, and

centrifuge.

Alternatively, use solid-phase extraction (SPE) for cleaner extracts.

LC-MS/MS Analysis:

Employ a suitable C18 reversed-phase HPLC column for chromatographic separation.

Use a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or

methanol), both containing a small amount of an additive like formic acid to improve

ionization.

Set up the mass spectrometer to monitor for the specific precursor-to-product ion

transitions for both ethyl stearate and ethyl stearate-d35 in Multiple Reaction Monitoring

(MRM) mode.

Data Analysis:

Integrate the chromatographic peaks for both the analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.
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Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways
Ethyl stearate itself is not directly involved in signaling pathways but serves as a source of

stearic acid, a saturated fatty acid. Stearic acid can be incorporated into various lipids that are

components of cellular membranes and can influence membrane fluidity and the function of

membrane-associated proteins. It can also be a precursor for the synthesis of other fatty acids

and lipids that may have roles in signaling.

Diagram 2: Potential Metabolic Fate of Ethyl Stearate
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Caption: Potential metabolic pathway of ethyl stearate-d35 after administration.

This guide provides a foundational understanding of ethyl stearate-d35 for its application in a

research and development setting. For specific experimental use, it is recommended to consult

with a supplier for a detailed certificate of analysis and to refer to relevant scientific literature for

protocol development.
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To cite this document: BenchChem. [Ethyl stearate-d35 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572381#ethyl-stearate-d35-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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